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Compound of Interest

Compound Name: Cynatratoside D

Cat. No.: B15593230 Get Quote

A comprehensive comparison of the bioactivity between Cynatratoside D and Cynatratoside C

is not feasible at this time due to a significant lack of available scientific data for Cynatratoside
D. While both are C21 steroidal glycosides isolated from the medicinal plant Cynanchum

atratum, extensive research detailing the biological effects of Cynatratoside D is not present in

the current body of scientific literature.

Conversely, Cynatratoside C has been the subject of targeted research, particularly focusing on

its anti-inflammatory properties. This guide will therefore summarize the known bioactivity of

Cynatratoside C and highlight the current knowledge gap regarding Cynatratoside D.

Cynatratoside C: A Profile in Anti-Inflammatory
Activity
Cynatratoside C has demonstrated significant anti-inflammatory effects, positioning it as a

compound of interest for therapeutic development. Experimental studies have elucidated its

mechanism of action, which involves the modulation of key inflammatory signaling pathways.

Anti-Inflammatory Mechanism
Research indicates that Cynatratoside C exerts its anti-inflammatory effects by suppressing the

Toll-like receptor 4 (TLR4) mediated nuclear factor-kappa B (NF-κB) and mitogen-activated

protein kinase (MAPK) signaling pathways. This mechanism was observed in studies on

lipopolysaccharide (LPS)-induced mastitis in mice.[1]
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The proposed signaling pathway for Cynatratoside C's anti-inflammatory action is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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